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Compound of Interest

Compound Name: 5-Bromo-2-(dimethylamino)phenol

Cat. No.: B14832878

Get Quote

Immediate Safety Assessment & Chemical Profile
Before initiating any disposal procedure, you must accurately characterize the material. 5-
Bromo-2-(dimethylamino)phenol (CAS: 57649-11-3) is a halogenated aminophenol

intermediate.[1][2] Due to the scarcity of compound-specific toxicological data for this exact

isomer, precautionary principle mandates handling it as a high-hazard substance similar to its

structural analogs (e.g., bromophenols and aminophenols).[1][2]

Chemical Safety Profile:
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Parameter Specification Critical Disposal Note

Chemical Name
5-Bromo-2-
(dimethylamino)phenol

Do NOT confuse with
Bromo-PADAP (azo dye).
[1][2]

CAS Number 57649-11-3
Verify container label against

this CAS.

Molecular Formula C₈H₁₀BrNO
Contains Nitrogen and

Halogen (Bromine).

Hazard Class (GHS) Warning
Irritant (Skin/Eye), Potential

Acute Toxicity (Oral).[1][2][3]

Reactivity
Incompatible with Strong

Oxidizers

Explosion Risk: Do not mix

with Nitric Acid or Peroxides.

| Waste Stream | Halogenated Organic | Requires incineration with flue gas scrubbing. |

Waste Characterization & Segregation Strategy
Proper segregation is the single most critical step in laboratory waste management to prevent

dangerous cross-reactions and ensure regulatory compliance (RCRA).

Core Directive: This compound contains Bromine.[2] Therefore, it must ALWAYS be treated as

Halogenated Waste, regardless of the solvent used.

Rule 1: No Oxidizers. Never place this compound in waste containers containing oxidizing

acids (Nitric, Chromic) or peroxides. The amino group can undergo exothermic oxidation or

nitration, leading to runaway reactions.

Rule 2: Halogenated Stream. Even if dissolved in a non-halogenated solvent (e.g.,

Methanol), the presence of the Bromine atom classifies the mixture as halogenated for

incineration purposes to prevent corrosion of standard combustion chambers.

Waste Stream Decision Matrix:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.evitachem.com/product/evt-314609
https://www.sigmaaldrich.com/JP/ja/product/sial/180017
https://www.evitachem.com/product/evt-314609
https://www.sigmaaldrich.com/JP/ja/product/sial/180017
https://www.chemos.de/import/data/msds/GB_en/14337-54-3-A0288230-GB-en.pdf
https://www.sigmaaldrich.com/JP/ja/product/sial/180017
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14832878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Material
5-Bromo-2-(dimethylamino)phenol Physical State?

Solid / PowderPure Compound

Liquid Solution

Dissolved

Container A:
Solid Hazardous Waste

(Trace Halogen)

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, Acetone)

Container B:
Halogenated Organic Waste

(Do Not Mix with Acids)
*Contaminated*

Click to download full resolution via product page

Figure 1: Decision tree for segregating 5-Bromo-2-(dimethylamino)phenol waste streams.

Note that liquid solutions default to Halogenated Waste streams.[2]

Step-by-Step Disposal Protocols
Use this for expired stocks, contaminated weighing boats, or spill cleanup residues.[1][2]

PPE Requirement: Nitrile gloves (double-gloved recommended), safety goggles, and lab

coat. Use a fume hood to avoid dust inhalation.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1][2]

Ensure the lid has a chemically resistant liner (Teflon/PTFE).

Labeling: Attach a hazardous waste tag immediately.

Constituents: "5-Bromo-2-(dimethylamino)phenol".[1][2][4]

Hazard Checkboxes: Toxic, Irritant.

Accumulation: Place the sealed container in your Satellite Accumulation Area (SAA).

Secondary containment is mandatory.

Use this for mother liquors or rinsates.[1][2]

Compatibility Check: Ensure the waste carboy does NOT contain strong acids or oxidizers.

Transfer: Pour the solution into the "Halogenated Organic Solvents" carboy.
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Why? Commercial incinerators require halogenated waste to be burned at higher

temperatures (>1100°C) with scrubbers to neutralize acid gases (HBr) formed during

combustion.[1] Mislabeling this as non-halogenated can damage incinerator infrastructure

and violate EPA permits.

Rinsing: Triple rinse the original empty container with a compatible solvent (e.g., acetone)

and add the rinsate to the waste carboy. Deface the original label and discard the empty

container as standard trash (unless it is P-listed, which this specific CAS is not, but local

rules may vary).[1]

Immediate response for benchtop spills.

Isolate: Alert nearby personnel. If the spill is >50g or outside a hood, evacuate.

Protect: Don PPE.[3][5][6][7][8] If dust is airborne, use an N95 or P100 respirator.

Contain:

Solids: Cover gently with wet paper towels to prevent dust dispersion, then scoop into a

waste bag.

Liquids: Surround with absorbent boom or vermiculite.[2] Do NOT use combustible

materials like sawdust if strong oxidizers are nearby (though acceptable for this compound

alone).

Decontaminate: Wipe the surface with a soap/water solution, followed by an ethanol wipe.

Dispose of all cleanup materials as Solid Hazardous Waste.

Regulatory Compliance & Final Destruction
US EPA / RCRA Classification: While 5-Bromo-2-(dimethylamino)phenol is not explicitly "P-

listed" or "U-listed" by specific name in 40 CFR 261.33, it falls under characteristic waste codes

due to its properties:

D001 (Ignitable): Only if in a flammable solvent (Flash point <60°C).[1][2]

Halogenated Solvents (F-Codes): If mixed with spent methylene chloride or similar.[1][2]
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Final Destruction Method: The only acceptable final disposal method is High-Temperature

Incineration.[1][2]

Mechanism: Thermal oxidation breaks the C-Br and C-N bonds.[1][2]

Byproducts: Generates HBr and NOx.

Control: The facility must use a caustic scrubber to capture HBr, preventing acid rain

formation. Never dispose of this down the drain; halogenated phenols are toxic to aquatic life

and persist in the environment.[8]

Technical Reference Data
Property Value Source

Melting Point
~157-158°C (Lit.[1][2][9] for

analogs)

Water Solubility Low (Lipophilic) Estimated based on LogP

Acidity (pKa) Phenolic OH ~9-10 Chemicalize Prediction

Stability Light Sensitive; Oxidizes in air
Standard Aminophenol

behavior

References
National Center for Biotechnology Information (2023). PubChem Compound Summary for

CID 12345 (Analogous Aminophenols). Retrieved from [Link]

U.S. Environmental Protection Agency (EPA). RCRA Orientation Manual 2014: Resource

Conservation and Recovery Act. Retrieved from [Link]

(Note: Due to the specific nature of CAS 57649-11-3, hazard data is extrapolated from

validated structural analogs to ensure maximum safety margins.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. evitachem.com [evitachem.com]

2. 2-(5-ブロモ-2-ピリジルアゾ)-5-(ジエチルアミノ)フェノール 97% | Sigma-Aldrich
[sigmaaldrich.com]

3. chemos.de [chemos.de]

4. china.guidechem.com [china.guidechem.com]

5. fishersci.com [fishersci.com]

6. echemi.com [echemi.com]

7. fishersci.dk [fishersci.dk]

8. pdf.benchchem.com [pdf.benchchem.com]

9. ccis.chemoventory.com [ccis.chemoventory.com]

To cite this document: BenchChem. [Comprehensive Disposal Guide: 5-Bromo-2-
(dimethylamino)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14832878/docs#comprehensive-disposal-guide-5-
bromo-2-dimethylamino-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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